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Abstract

This application note details a robust, laboratory-scale protocol for the synthesis of C.I.
Disperse Red 167:1 (CAS 1533-78-4), a commercially critical monoazo dye used extensively
for polyester textiles. Unlike generic procedures, this guide addresses the specific solubility
challenges of the diazo component (2-chloro-4-nitroaniline) and provides a self-validating
workflow for the coupling reaction with 3-acetamido-N,N-bis(2-acetoxyethyl)aniline. The
protocol emphasizes the "167:1" acetyl-analog structure, the dominant industrial variant, while
distinguishing it from the propionyl-based "Red 167".

Introduction & Chemical Identity

Disperse Red 167 is a high-energy disperse dye known for its excellent wash fastness and
sublimation resistance. The commercial dye exists primarily in two forms:

e Disperse Red 167: Contains a propionyl amino group.[1]

o Disperse Red 167:1: Contains an acetyl amino group.[1] (This protocol focuses on this
variant due to higher raw material accessibility).
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Reaction Mechanism: The synthesis follows a classic Diazotization-Coupling pathway:

o Diazotization: 2-chloro-4-nitroaniline is converted into its diazonium salt using nitrous acid
(generated in situ). Due to the weak basicity and poor aqueous solubility of the amine, this
step requires an acidic organic co-solvent (Glacial Acetic Acid) to prevent incomplete
reaction.

o Coupling: The electrophilic diazonium ion attacks the electron-rich coupling component (3-
acetamido-N,N-bis(2-acetoxyethyl)aniline) at the para position relative to the tertiary amine,
forming the azo chromophore.

Chemical Structure:
e Diazo Component (A): 2-chloro-4-nitroaniline[2][3][4][5][6]
e Coupling Component (B): 3-acetamido-N,N-bis(2-acetoxyethyl)aniline[7]

e Product: 2,2'-[[3-acetamido-4-[(2-chloro-4-nitrophenyl)azo]phenyllimino]bis(ethyl acetate)

Workflow Visualization
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Start: Raw Materials

Diazo Component:
2-chloro-4-nitroaniline
+ HCI + Acetic Acid

Nitrosating Agent:
NaNO2 (aq)

Coupling Component:
Diazotization 3-acetamido-N,N-bis(2-acetoxyethyl)aniline
+ Acetic Acid

Intermediate:
Diazonium Salt Solution
(0-5°C)

Coupling Reaction
(pH 4-5, 0-10°C)

Workup:
Precipitation -> Filtration -> Washing

Final Product:

Disperse Red 167:1

Click to download full resolution via product page
Figure 1: Critical path workflow for Disperse Red 167:1 synthesis.
Materials & Safety
Safety Warning:

¢ Diazonium Salts: Unstable above 5-10°C. Do not let the diazo solution dry out; keep it in
solution.
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« Nitroanilines: Toxic by inhalation and skin contact. Use a fume hood and nitrile gloves.

e Acids: Concentrated HCI and Glacial Acetic Acid are corrosive.

Reagents Table:

Reagent Role Purity Notes

2-Chloro-4-nitroaniline  Diazo Precursor >98% Yellow powder. Toxic.

3-Acetamido-N,N-
bis(2- Coupling Component >95%

Often viscous oil or

. low-melting solid.
acetoxyethyl)aniline

Sodium Nitrite ] o Prepare fresh 4N
Diazotizing Agent ACS Reagent )
(NaNO2) solution.
Hydrochloric Acid )
Acid Source 37% Conc. -
(HCI)
) ) ] Critical for solubilizing
Glacial Acetic Acid Solvent >99% )
the amine.
_ _ Removes excess
Sulfamic Acid / Urea Scavenger Reagent ) )
nitrous acid.[8]
) Controls pH during
Sodium Acetate Buffer Reagent

coupling.[9]

Experimental Protocol
Phase 1: Diazotization of 2-Chloro-4-nitroaniline

Rationale: Simple agueous diazotization fails due to the hydrophobicity of the amine. We use
an acetic acid/HCI system to ensure homogeneity before nitrite addition.

e Dissolution: In a 250 mL 3-neck round-bottom flask equipped with a thermometer and
magnetic stir bar, dissolve 17.3 g (0.1 mol) of 2-chloro-4-nitroaniline in 200 mL of Glacial
Acetic Acid. Warm slightly (40-50°C) if necessary to achieve full dissolution, then cool to
room temperature.
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 Acidification: Add 30 mL of Concentrated HCI dropwise. The amine hydrochloride may
precipitate as a fine suspension; this is acceptable if the particle size is small.

e Cooling: Place the flask in an ice-salt bath. Cool the mixture to 0-2°C.

¢ Nitrosation: Add 25 mL of 4N Sodium Nitrite solution (6.9 g NaNOz in 25 mL water) dropwise
over 20 minutes.

o Critical Control: Maintain temperature below 5°C. If brown fumes (NOXx) appear, slow the
addition.

¢ Digestion: Stir at 0-5°C for 1 hour. The mixture should become a clear or slightly translucent
yellow-orange solution.

» Validation (Starch-lodide Test): Place a drop of the reaction mixture on starch-iodide paper. It
should turn instantaneously blue/black, indicating excess nitrous acid (required to prevent
side reactions).

e Quenching: Add small amounts of Sulfamic Acid (or Urea) until the starch-iodide test is
negative (no blue color). This prevents nitrosylation of the coupling component later.

Phase 2: Preparation of Coupling Component

e In a separate 500 mL beaker, dissolve 36.0 g (~0.105 mol, 5% excess) of 3-acetamido-N,N-
bis(2-acetoxyethyl)aniline in 50 mL Glacial Acetic Acid and 100 mL ice-cold water.

e Add 10 g of Sodium Acetate to buffer the solution.

e Cool this solution to 0-5°C.

Phase 3: Coupling Reaction

» Addition: Slowly pour the cold diazonium salt solution (from Phase 1) into the coupling
component solution with vigorous mechanical stirring.

o Rate: Add over 30 minutes.

o Temperature: Keep < 10°C.[4][8][9]
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e pH Adjustment: The reaction generates acid. Monitor pH. Slowly add saturated Sodium

Acetate solution (or 20% NaOH dropwise) to maintain pH 4.0-5.0.

o Note: Do not let pH rise > 7, or the diazonium salt will decompose to a phenolate.

o Completion: A deep red precipitate will form immediately. Stir for 2—3 hours, allowing the

temperature to rise naturally to room temperature (20-25°C).

Phase 4: Isolation and Purification

Precipitation: Pour the reaction mixture into 500 mL of ice-water to fully precipitate the dye.

Stir for 30 minutes.

Filtration: Filter the crude dye using a Buchner funnel under vacuum.

Washing:

o Wash with 500 mL cold water (removes inorganic salts).

o Wash with 50 mL cold Ethanol/Water (1:1) (removes unreacted organic impurities).

Drying: Dry the filter cake in a vacuum oven at 60°C for 12 hours.

Recrystallization (Optional for high purity): Recrystallize from Ethanol or Acetone/Water mix.

Mechanism & Pathway Analysis

2-Cl-4-NO2-Aniline

+ NO+/-H20

Diazonium Cation

(Electrophile) Electrophilic Attack

NO+ (Nitrosyl Cation)

Sigma Complex

Coupler (Electron Rich)

H+ . -
H+ (Restoration of Aromaticity) :

Click to download full resolution via product page

Figure 2: Mechanistic pathway of the azo coupling reaction.
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The coupling component contains an acetamido group (-NHCOCH3) and a dialkylamino group.
The dialkylamino group is a strong activator, directing the incoming diazonium electrophile to
the para position. The acetamido group at the meta position (relative to the amino) provides
steric guidance and influences the final shade (bathochromic shift).

Characterization & Specifications

Expected Data Table:

Parameter Specification Method
Appearance Dark Red Powder Visual
Melting Point 125-128 °C Capillary Method

Lambda Max (

510-520 nm UV-Vis (in Acetone)
)
Yield 85-92% Gravimetric
TLC Rf ~0.6 Toluene:Ethyl Acetate (8:2)

Spectroscopic Validation:

e IR (KBr): Look for peaks at 1730 cm~t (Ester C=0), 1660 cm~* (Amide C=0), 1510/1340
cm~1 (NOz asymmetric/symmetric stretch). Absence of ~2250 cm~! (Diazonium) confirms
coupling completion.

e UV-Vis: The absorption maximum at ~515 nm accounts for the deep red "Rubine" shade
characteristic of this dye class.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

) ) Temperature > 5°C during Ensure ice-salt bath is used;
Low Yield / Tar Formation ) o o
diazotization. add nitrite slower.

) ) Maintain pH 4-5 with Sodium
) pH too high (>6) during )
Dull Color (Brownish) ] Acetate. High pH degrades
coupling. gi
iazo.

- Use more Acetic Acid or
) Poor solubility of 2-chloro-4- ] ) ]
Unreacted Amine ] - ensure fine dispersion before
nitroaniline. o N
nitrite addition.

e ] Excess Nitrous Acid Quench excess nitrite with
oaming " . . .
decomposition. Sulfamic Acid before coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [synthesis procedure for Disperse Red 167 azo dye].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8133371/docs#synthesis-procedure-for-disperse-red-
167-azo-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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